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Compound of Interest

Compound Name: Triethoxymethylsilane

Cat. No.: B1582157 Get Quote

An Objective Performance Comparison of Triethoxymethylsilane from Various Suppliers

For researchers, scientists, and drug development professionals utilizing

Triethoxymethylsilane (CAS: 2031-67-6), also known as Methyltriethoxysilane (MTES), the

selection of a supplier is a critical decision that can impact experimental outcomes and product

performance. While many suppliers provide this versatile silane coupling agent, performance

can vary based on purity and the presence of trace impurities. This guide offers a framework

for comparing Triethoxymethylsilane from different suppliers, providing key specifications

from prominent vendors and detailing experimental protocols for performance evaluation.

Supplier Specification Overview
A review of publicly available technical data sheets reveals differences in the guaranteed purity

and physical properties of Triethoxymethylsilane from various suppliers. These specifications,

while not a direct measure of performance in an application, can indicate the quality and

consistency of the product.
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Supplier
Product
Name

Purity
(Assay)

Density (at
25°C)

Refractive
Index (at
20°C)

Boiling
Point (°C)

Sigma-

Aldrich

Triethoxymet

hylsilane,

technical

grade

90%[1] 0.895 g/mL[1] 1.383[1] 141-143[1]

Sigma-

Aldrich

Triethoxymet

hylsilane
99%[2] 0.895 g/mL[2] 1.383[2] 141-143[2]

Merck

(MilliporeSig

ma)

Triethoxymet

hylsilane for

synthesis

Information

available via

CoA[3]

~0.89 g/cm³

(20°C)
1.38 (20°C)

142°C (1013

hPa)

Lab Pro Inc.
Triethoxymet

hylsilane

Min. 98.0%

(GC)[4]
0.90 g/mL[4] 1.38[4] Not Specified

Tokyo

Chemical

Industry (TCI)

Triethoxymet

hylsilane

>98.0% (GC)

[5]
Not Specified Not Specified Not Specified

Gelest

METHYLTRI

ETHOXYSIL

ANE

97%[6]
0.8948

g/mL[6]
1.3832[6] 142[6]

Gelest

METHYLTRI

ETHOXYSIL

ANE, 99+%

99+%[7]
0.8948

g/mL[7]
1.3832[7] 142[7]

Note: Some data, like that from Merck, is typically provided on the Certificate of Analysis (CoA)

upon purchase. The information above is compiled from publicly accessible data sheets.

Experimental Protocols for Performance
Comparison
To move beyond datasheet specifications, a direct comparison of performance in relevant

applications is necessary. The following are detailed experimental protocols that can be
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adapted to evaluate key performance indicators of Triethoxymethylsilane from different

suppliers.

Hydrolysis Rate Analysis via Gas Chromatography (GC)
Objective: To determine the rate of hydrolysis of Triethoxymethylsilane, which is a crucial first

step in its function as a coupling agent. A faster and more consistent hydrolysis rate can lead to

more efficient surface modification.

Methodology:

Preparation of Reaction Mixture: In a sealed vial, prepare a solution of

Triethoxymethylsilane in a suitable solvent system (e.g., a mixture of ethanol and water).

An internal standard (a non-reactive compound with a distinct retention time) should be

added for accurate quantification.

Initiation of Hydrolysis: Initiate the hydrolysis reaction by adding a catalyst, such as a dilute

acid or base, to the vial.

Time-course Sampling: At regular time intervals, withdraw a small aliquot of the reaction

mixture.

Quenching: Immediately quench the reaction in the aliquot by adding a quenching agent that

neutralizes the catalyst.

GC Analysis: Inject the quenched sample into a Gas Chromatograph equipped with a

suitable column (e.g., a non-polar capillary column) and a Flame Ionization Detector (FID).

Data Analysis: The concentration of Triethoxymethylsilane at each time point is determined

by comparing its peak area to that of the internal standard. The rate of hydrolysis can be

calculated by plotting the concentration of Triethoxymethylsilane versus time.

Surface Modification Efficacy via Contact Angle
Measurement
Objective: To assess the effectiveness of Triethoxymethylsilane from different suppliers in

modifying the surface energy of a substrate, which is a primary application. This is quantified by
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measuring the water contact angle on a treated surface. A higher contact angle indicates a

more hydrophobic surface, which is often the desired outcome.

Methodology:

Substrate Preparation: Clean and dry the substrate to be treated (e.g., glass slides or silicon

wafers).

Silane Solution Preparation: Prepare a solution of Triethoxymethylsilane from each

supplier in an appropriate anhydrous solvent (e.g., isopropanol).

Surface Treatment: Immerse the cleaned substrates in the respective silane solutions for a

set period (e.g., 1-2 hours) at room temperature.

Rinsing: Remove the substrates from the solutions and rinse them thoroughly with the

anhydrous solvent to remove any unreacted silane.

Curing: Cure the treated substrates in an oven at a specified temperature and time (e.g.,

110-120°C for 30-60 minutes) to promote covalent bonding.

Contact Angle Measurement: Using a contact angle goniometer, carefully place a droplet of

deionized water onto the surface of each treated substrate. Capture a high-resolution image

of the droplet and use the accompanying software to measure the contact angle. Multiple

measurements should be taken across the surface to ensure reproducibility.

Adhesion Promotion Evaluation
Objective: To directly measure the performance of Triethoxymethylsilane as an adhesion

promoter between an inorganic substrate and an organic polymer.

Methodology:

Substrate Treatment: Treat an inorganic substrate (e.g., glass slides) with a solution of

Triethoxymethylsilane from each supplier, following a similar procedure as in the contact

angle measurement protocol (steps 1-5). An untreated substrate should be used as a

control.
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Adhesive Application: Apply a consistent amount of an organic adhesive (e.g., an epoxy

resin) to the treated surface of the substrate.

Assembly and Curing: Bond a second substrate to the adhesive and cure the assembly

according to the adhesive manufacturer's instructions.

Lap Shear Adhesion Test: Use a universal testing machine to perform a lap shear adhesion

test on the bonded assemblies. The force required to separate the substrates is a direct

measure of the adhesion strength.

Data Analysis: Compare the lap shear strength of the assemblies treated with

Triethoxymethylsilane from different suppliers to each other and to the untreated control.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive performance

comparison of Triethoxymethylsilane from different suppliers.
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Caption: Workflow for comparing Triethoxymethylsilane performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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